Cas no 2229140-40-1 ({1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2229140-40-1
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 6283860
• PubChem ID: 165642302
• Update Time: 2025-11-01

{1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol
• EN300-1800184
• 2229140-40-1
• {1-[(3,4-difluoro-2-methoxyphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H14F2O2/c1-16-11-8(2-3-9(13)10(11)14)6-12(7-15)4-5-12/h2-3,15H,4-7H2,1H3
• InChI Key： HXILRHMZZNAAMZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CC1(CO)CC1)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol

Compound CAS No. 2229140-40-1: {1-(3,4-Difluoro-2-methoxyphenyl)methylcyclopropyl}methanol

{1-(3,4-Difluoro-2-methoxyphenyl)methylcyclopropyl}methanol, identified by the CAS number 2229140-40-1, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a substituted phenol group, making it a valuable molecule for exploring various chemical and biological properties.

The molecular structure of this compound consists of a cyclopropane ring attached to a methyl group, which is further connected to a phenol derivative. The phenol group is substituted with fluorine atoms at the 3 and 4 positions and a methoxy group at the 2 position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its potential applications in drug design and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in the 3 and 4 positions of the phenol ring in this compound suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further research in drug development.

The methoxy group at the 2 position of the phenol ring adds another layer of complexity to this molecule. Methoxy groups are known to act as electron-donating substituents, which can influence the reactivity of the aromatic ring and potentially enhance the compound's interaction with biological targets. This feature makes {1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol an interesting subject for investigating substituent effects on molecular behavior.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. The synthesis typically begins with the preparation of the substituted phenol derivative, followed by its coupling with a cyclopropane-containing moiety. The use of advanced coupling reagents and catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control in these reactions.

Recent advancements in computational chemistry have also provided valuable insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity in various chemical transformations. This strain can be harnessed to design more efficient synthetic pathways or to develop novel materials with unique mechanical properties.

In terms of biological activity, preliminary assays have shown that {1-(3,4-difluoro-2-methoxyphenyl)methylcyclopropyl}methanol exhibits moderate activity against certain enzymatic targets. These findings suggest that further optimization of the molecule could lead to more potent bioactive agents with potential therapeutic applications.

The combination of its unique structure, favorable substituent effects, and promising biological activity makes this compound an attractive target for ongoing research. As scientists continue to explore its properties, new applications and insights into its behavior are likely to emerge, solidifying its role as an important molecule in contemporary organic chemistry.